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Compound of Interest

Compound Name: BOC-O-Benzyl-L-threonine

Cat. No.: B558121 Get Quote

For researchers, scientists, and drug development professionals, the safe and efficient

handling of chemical reagents is paramount. This document provides a comprehensive

operational and disposal plan for BOC-O-Benzyl-L-threonine, ensuring laboratory safety and

procedural clarity.

Personal Protective Equipment (PPE)
When handling BOC-O-Benzyl-L-threonine, a solid, powder substance, adherence to

standard laboratory safety protocols is crucial to minimize exposure and ensure personal

safety. The following personal protective equipment is recommended.
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PPE Category Recommended Equipment

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1]

Skin Protection

Wear appropriate protective gloves (e.g., Nitrile

rubber) and a lab coat to prevent skin exposure.

[1][2][3]

Respiratory Protection

Under normal use conditions with adequate

ventilation, respiratory protection is not typically

required.[1] If dust formation is likely, a

particulate filter respirator (e.g., P1) may be

necessary.

Operational Plan: From Receipt to Use
A systematic approach to handling BOC-O-Benzyl-L-threonine from the moment it arrives in

the laboratory to its use in experimental procedures is essential for safety and maintaining the

integrity of the compound.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Store the container in a tightly closed, dry, cool, and well-ventilated place.[4] Recommended

storage temperatures can range from 2-8°C to room temperature, so always consult the

supplier's specific instructions.[4]

Keep the compound away from strong oxidizing agents and strong acids.[5]

2. Handling and Weighing:

All handling of BOC-O-Benzyl-L-threonine powder should be conducted in a well-ventilated

area, preferably within a chemical fume hood or a powder weighing station to minimize the
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risk of inhalation.[4][6][7]

Avoid the formation of dust during handling.[4][5] Use spatulas and weigh boats to transfer

the powder.

Wear the recommended PPE throughout the handling process.

After handling, wash hands thoroughly.

3. Spills and Accidental Release:

In the event of a spill, ensure the area is well-ventilated.

Wear appropriate PPE, including respiratory protection if dust is airborne.

Carefully sweep or vacuum the spilled solid material and place it into a suitable, labeled

container for disposal.[5] Avoid actions that could generate dust.

Disposal Plan
Proper disposal of BOC-O-Benzyl-L-threonine and its containers is necessary to prevent

environmental contamination and adhere to regulations.

Unused or Waste Product: BOC-O-Benzyl-L-threonine is not classified as a hazardous

substance under major regulations.[8] As a non-hazardous solid waste, it should be collected

in a sealed, clearly labeled container.[8] This waste can then be disposed of in a landfill.[4][9]

It is crucial to consult with local and institutional environmental health and safety (EH&S)

offices to ensure compliance with all applicable regulations.[4][8]

Empty Containers: Before disposing of empty containers, ensure they are free of any

residual powder. The containers can then typically be discarded with regular laboratory

waste. It is good practice to deface the label to prevent misuse.[5]

Contaminated Materials: Any materials, such as weigh boats or paper towels, that have

come into contact with the chemical should be placed in a sealed bag or container and

disposed of as solid waste.
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Experimental Workflow
The following diagram illustrates the standard workflow for safely handling BOC-O-Benzyl-L-
threonine in a laboratory setting.
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Caption: Workflow for Safe Handling of BOC-O-Benzyl-L-threonine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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